Cas no 1706459-95-1 (2-Difluoromethyl-furan-3,4-dicarboxylic acid 3-ethyl ester)

2-Difluoromethyl-furan-3,4-dicarboxylic acid 3-ethyl ester is a fluorinated furan derivative with notable applications in pharmaceutical and agrochemical synthesis. The presence of the difluoromethyl group enhances its reactivity and metabolic stability, making it a valuable intermediate for designing bioactive compounds. The ethyl ester moiety at the 3-position improves solubility and facilitates further functionalization. This compound is particularly useful in the development of enzyme inhibitors and fluorinated analogs due to its structural versatility. Its high purity and well-defined stereochemistry ensure consistent performance in synthetic routes. Suitable for controlled reactions, it offers a balance of stability and reactivity for advanced chemical transformations.

2-Difluoromethyl-furan-3,4-dicarboxylic acid 3-ethyl ester structure

1706459-95-1 structure

Product Name:2-Difluoromethyl-furan-3,4-dicarboxylic acid 3-ethyl ester

CAS No:1706459-95-1

MF:C₉H₈F₂O₅

MW:234.153630256653

CID:5171552

Update Time:2025-05-20

2-Difluoromethyl-furan-3,4-dicarboxylic acid 3-ethyl ester Chemical and Physical Properties

Names and Identifiers

- 2-Difluoromethyl-furan-3,4-dicarboxylic acid 3-ethyl ester
- Inchi： 1S/C9H8F2O5/c1-2-15-9(14)5-4(8(12)13)3-16-6(5)7(10)11/h3,7H,2H2,1H3,(H,12,13)
- InChI Key： DWERHEXPFFAEEG-UHFFFAOYSA-N
- SMILES： O1C=C(C(O)=O)C(C(OCC)=O)=C1C(F)F

2-Difluoromethyl-furan-3,4-dicarboxylic acid 3-ethyl ester Pricemore >>

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Additional information on 2-Difluoromethyl-furan-3,4-dicarboxylic acid 3-ethyl ester

2-Difluoromethyl-furan-3,4-dicarboxylic acid 3-ethyl ester (CAS No. 1706459-95-1)

The compound 2-Difluoromethyl-furan-3,4-dicarboxylic acid 3-ethyl ester (CAS No. 1706459-95-1) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of furan derivatives, which have been extensively studied due to their unique chemical properties and versatile functionalities. The presence of the difluoromethyl group at the 2-position of the furan ring introduces interesting electronic effects, while the dicarboxylic acid moiety at positions 3 and 4 provides opportunities for further functionalization and reactivity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 2-Difluoromethyl-furan-3,4-dicarboxylic acid 3-ethyl ester through a combination of nucleophilic aromatic substitution and esterification reactions. Researchers have explored various reaction pathways to optimize the yield and purity of this compound, making it more accessible for large-scale production. The ethyl ester group at position 3 not only enhances the solubility of the molecule but also facilitates its incorporation into polymer matrices, which is a key consideration for its application in materials science.

In terms of applications, 2-Difluoromethyl-furan-3,4-dicarboxylic acid 3-ethyl ester has shown promise in the field of drug discovery. Its unique structure allows for interactions with biological targets such as enzymes and receptors, making it a valuable lead compound in medicinal chemistry. Recent studies have demonstrated its potential as an inhibitor of certain kinases involved in cancer progression, highlighting its role in therapeutic development.

Moreover, this compound has found utility in advanced materials such as liquid crystal polymers (LCPs). The rigid furan backbone and the electron-withdrawing groups contribute to the thermotropic behavior of LCPs, which are widely used in high-performance electronics and optoelectronic devices. The integration of 2-Difluoromethyl-furan-3,4-dicarboxylic acid 3-ethyl ester into LCP formulations has been shown to improve their mechanical strength and thermal stability.

Environmental considerations have also driven research into the green synthesis and degradation pathways of 2-Difluoromethyl-furan-3,4-dicarboxylic acid 3-ethyl ester. Biodegradation studies reveal that under specific microbial conditions, this compound can be converted into less hazardous byproducts, reducing its environmental footprint. This aligns with global efforts to develop sustainable chemical processes and minimize ecological impact.

In summary, 2-Difluoromethyl-furan-3,4-dicarboxylic acid 3-ethyl ester (CAS No. 1706459-95-1) stands out as a multifaceted compound with applications spanning drug discovery, materials science, and environmental chemistry. Its unique structure and functional groups make it a valuable asset for researchers seeking innovative solutions across these disciplines.